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Compound of Interest

Compound Name: Acid Red 407

Cat. No.: B1177187 Get Quote

For researchers, scientists, and drug development professionals, the sourcing of high-purity

reagents is a critical first step in ensuring the validity and reproducibility of experimental results.

This guide provides an in-depth look at the commercial landscape of research-grade Acid Red
407, offering insights into its procurement, quality considerations, and potential research

applications.

Acid Red 407, a synthetic dye with the CAS number 10166-55-9, is predominantly utilized in

the textile and leather industries for its vibrant red hue and dyeing properties. While not as

commonly cited in academic literature as other fluorescent probes or histological stains, its

chemical characteristics suggest potential utility in various research and development settings,

including biological staining, and as a component in drug delivery systems. However, the

transition from an industrial-grade to a research-grade compound necessitates a thorough

evaluation of purity, consistency, and supplier documentation.

Commercial Suppliers and Product Specifications
The commercial availability of Acid Red 407 is largely dominated by suppliers catering to

industrial applications. These suppliers often provide the product in bulk quantities with

specifications centered on color intensity and performance in dyeing processes. For research

purposes, it is imperative to source the compound from vendors who can provide detailed

analytical data. While prominent research chemical suppliers like Sigma-Aldrich, Thermo Fisher

Scientific, and Cayman Chemical do not currently list Acid Red 407 in their standard catalogs,
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several specialized chemical manufacturers and distributors offer products that may be suitable

for research applications.

When evaluating potential suppliers, researchers should prioritize those who can provide a

Certificate of Analysis (CoA) for each lot. Key parameters to scrutinize on a CoA include:

Purity: Determined by techniques such as High-Performance Liquid Chromatography

(HPLC) or spectrophotometry. For most research applications, a purity of ≥95% is desirable.

Identity Confirmation: Verified by methods like Nuclear Magnetic Resonance (NMR)

spectroscopy or Mass Spectrometry (MS).

Moisture Content: To ensure accurate weighing and concentration calculations.

Heavy Metal Content: Particularly important for in vitro and in vivo studies where metal

contaminants can induce toxicity.

The following table summarizes the typical specifications offered by commercial suppliers who

may provide Acid Red 407 in qualities suitable for research. It is important to note that the term

"research-grade" is not uniformly defined, and direct inquiry with the supplier for detailed

analytical data is always recommended.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Type Typical Purity
Available
Quantities

Certificate of
Analysis (CoA)

Industrial

Manufacturers

Often stated as

">98%" or "99%"[1]
Bulk (e.g., 25kg bags)

May be available upon

request, often with

limited analytical

detail.

Specialty Chemical

Suppliers

Variable, requires

direct inquiry

Smaller quantities

may be available

through custom

synthesis or special

order.

More likely to provide

a detailed CoA with

specific purity and

analytical methods.

Dye Specialists

Focused on color

strength and fastness

properties.[2]

Wide range, from

grams to kilograms.

Data is typically

geared towards textile

or ink applications.

Experimental Considerations and Methodologies
Given the limited availability of published research protocols specifically citing Acid Red 407,

researchers may need to adapt general laboratory procedures for similar acid dyes.

Histological Staining
Acid dyes are commonly used as counterstains in histology to provide contrast to nuclear

stains.[3] While a specific protocol for Acid Red 407 is not readily available, a general

procedure for using an acid dye as a counterstain for formalin-fixed, paraffin-embedded tissue

sections can be adapted.

General Histological Staining Protocol:

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes, 5 minutes each).

Transfer to 100% ethanol (2 changes, 3 minutes each).

Transfer to 95% ethanol (2 changes, 3 minutes each).
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Transfer to 70% ethanol (3 minutes).

Rinse in running tap water.

Nuclear Staining (e.g., with Hematoxylin):

Stain in a suitable hematoxylin solution.

Wash in running tap water.

Differentiate in 1% acid alcohol.

Wash and blue in Scott's tap water substitute or a similar agent.

Acid Red 407 Counterstaining:

Prepare a working solution of Acid Red 407 (e.g., 0.1-1% w/v in distilled water, potentially

with the addition of a small amount of acetic acid to enhance staining). The optimal

concentration and staining time will need to be determined empirically.

Immerse slides in the Acid Red 407 solution for 1-5 minutes.

Briefly rinse in distilled water to remove excess stain.

Dehydration, Clearing, and Mounting:

Dehydrate through graded alcohols (95% and 100%).

Clear in xylene.

Mount with a permanent mounting medium.

In Vitro Cytotoxicity Assessment
Prior to any application involving live cells, it is crucial to assess the cytotoxicity of Acid Red
407. A standard cytotoxicity assay, such as the MTT or PrestoBlue assay, can be employed.

General Cytotoxicity Assay Workflow:
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Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Prepare a stock solution of Acid Red 407 in a suitable solvent (e.g.,

DMSO or water) and create a serial dilution in cell culture medium. Treat the cells with a

range of concentrations.

Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72

hours).

Viability Assay: Add the viability reagent (e.g., MTT, PrestoBlue) to each well and incubate

according to the manufacturer's instructions.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

Data Analysis: Calculate the percentage of viable cells relative to an untreated control and

determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Potential Research Applications and Logical
Workflows
While specific signaling pathways involving Acid Red 407 are not documented, its properties

as a charged, colored molecule lend it to exploratory use in areas like drug delivery and as a

visual marker in biological systems.

Nanoparticle Formulation for Drug Delivery
Acid Red 407 could potentially be encapsulated within nanoparticles to serve as a model drug

or a tracking agent. The workflow for such an investigation would follow a logical progression

from formulation to in vitro and in vivo testing.
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Formulation & Characterization

In Vitro Evaluation

In Vivo Assessment

Nanoparticle Formulation
(e.g., PLGA, Liposomes)

Acid Red 407 Encapsulation

Physicochemical Characterization
(Size, Zeta Potential, Drug Load)

Cellular Uptake Studies
(Fluorescence Microscopy, Flow Cytometry)

Cytotoxicity Assessment
(MTT, LDH Assay)

Animal Model Selection

In Vitro Drug Release Profile

Biodistribution & Pharmacokinetics

Therapeutic Efficacy (if applicable)
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Nanoparticle drug delivery experimental workflow.
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General Experimental Workflow for a Research Chemical
The process of incorporating a new chemical like research-grade Acid Red 407 into an

experimental plan follows a structured approach to ensure safety and scientific rigor.

Supplier Identification & Qualification

Certificate of Analysis Review

Safety Data Sheet (SDS) Review
& Risk Assessment

Experimental Protocol Development
& Optimization

Experiment Execution

Data Analysis & Interpretation

Conclusion & Reporting

Click to download full resolution via product page

General workflow for utilizing a new research chemical.

Safety and Handling
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According to available Safety Data Sheets (SDS), Acid Red 407 is a powder that may cause

eye and skin irritation.[4] Ingestion may be harmful.[4] Standard laboratory personal protective

equipment, including safety glasses, gloves, and a lab coat, should be worn when handling the

compound. Work should be conducted in a well-ventilated area or a chemical fume hood to

minimize the risk of inhalation.

In conclusion, while Acid Red 407 is not a mainstream research chemical, its properties may

offer utility in specific research contexts. The primary challenge for researchers is sourcing the

compound at a consistently high purity with adequate documentation. By carefully vetting

suppliers, performing necessary quality control and safety assessments, and systematically

optimizing experimental protocols, scientists can explore the potential of Acid Red 407 in their

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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